Cas no 90167-04-7 (2-Propenenitrile, 2-(methoxymethyl)-3-(4-propoxyphenyl)-)

• Product name: 2-Propenenitrile, 2-(methoxymethyl)-3-(4-propoxyphenyl)-
• CAS No: 90167-04-7
• MF: C₁₄H₁₇NO₂
• MW: 231.29028
• CID: 792676
• PubChem ID: 71429898

2-Propenenitrile, 2-(methoxymethyl)-3-(4-propoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 2-(methoxymethyl)-3-(4-propoxyphenyl)-
• 2-(methoxymethyl)-3-(4-propoxyphenyl)prop-2-enenitrile
• 90167-04-7
• DTXSID30848558

• Inchi： InChI=1S/C14H17NO2/c1-3-8-17-14-6-4-12(5-7-14)9-13(10-15)11-16-2/h4-7,9H,3,8,11H2,1-2H3
• InChI Key： BRFDRGSKIPQSSA-UHFFFAOYSA-N
• SMILES： CCCOC1=CC=C(C=C1)C=C(COC)C#N

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2Ų